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Compound of Interest

Compound Name: 1-Chlorododecane

Cat. No.: B051209

This document provides comprehensive guidance on the proper disposal procedures for 1-
chlorododecane, ensuring the safety of laboratory personnel and the protection of the
environment. The following protocols are designed for researchers, scientists, and
professionals in drug development and other laboratory settings.

Immediate Safety and Handling Precautions

1-Chlorododecane is a hazardous chemical that requires careful handling. It is classified as a
skin irritant, suspected of causing cancer, and is very toxic to aquatic life with long-lasting
effects[1][2]. Adherence to the following safety protocols is mandatory.

Personal Protective Equipment (PPE):

» Eye Protection: Wear chemical safety goggles or a face shield that meets government
standards such as NIOSH (US) or EN 166 (EU)[3].

e Hand Protection: Use chemical-resistant gloves (e.g., nitrile rubber) and dispose of them
after use in accordance with good laboratory practices|[3].

o Body Protection: Wear appropriate protective clothing to prevent skin exposure[4].

o Respiratory Protection: In poorly ventilated areas or in case of vapor/mist formation, use a
NIOSH-approved respirator with an appropriate filter (e.g., type ABEK)[5].

Handling and Storage:
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Avoid contact with skin, eyes, and clothing[1].

Do not inhale vapors or mists[3].

Handle the substance only in well-ventilated areas or under a chemical fume hood[1][3].

Store in a cool, dry, and well-ventilated place, away from sources of ignition[2][3].

Keep containers tightly closed and properly sealed to prevent leakage[1][3].

Quantitative Data for 1-Chlorododecane

The following table summarizes key quantitative data for 1-chlorododecane, essential for safe
handling and storage.

Property Value

Molecular Formula C12H2sCl

Molecular Weight 204.78 g/mol [2]

Appearance Clear, colorless, oily liquid[2][3]
Boiling Point 261 - 263 °CJ3]
Melting/Freezing Point -9.3 °C[3]

Flash Point 130 °C[3]

Density 0.867 g/mL at 20 °C[5]
Solubility in Water Slightly soluble at 25 °C[3]

Disposal Protocol for 1-Chlorododecane

The proper disposal of 1-chlorododecane is critical to prevent environmental contamination
and ensure regulatory compliance. As a halogenated hydrocarbon, it must be treated as
hazardous waste.

Step 1: Waste Segregation and Collection
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« ldentify as Hazardous Waste: 1-Chlorododecane is a halogenated organic compound and
must be disposed of as hazardous waste[6]. Do not mix it with non-hazardous waste.

o Use Designated Waste Containers: Collect waste 1-chlorododecane in a dedicated,
properly labeled, and sealed container. The container should be clearly marked as
"Hazardous Waste: Halogenated Organic Compounds" and should list 1-chlorododecane
as a component.

e Avoid Mixing: Do not mix 1-chlorododecane with other categories of chemical waste, such
as non-halogenated solvents, acids, or bases|[6].

Step 2: Spill Management and Decontamination

In the event of a spill, follow these procedures immediately:

o Evacuate and Ventilate: Evacuate non-essential personnel from the area and ensure
adequate ventilation.

o Contain the Spill: Use an inert absorbent material (e.g., vermiculite, dry sand) to soak up the
spilled liquid[3].

» Collect and Dispose: Carefully collect the absorbent material and place it in a sealed, labeled
container for hazardous waste disposal[3].

o Decontaminate the Area: Clean the spill area with 60-70% ethanol followed by a soap and
water solution[2].

o Personal Decontamination: Remove and dispose of any contaminated clothing in a sealed
bag for eventual disposal[2]. Wash hands and any exposed skin thoroughly.

Step 3: Final Disposal

* Engage a Licensed Waste Disposal Company: The disposal of 1-chlorododecane must be
handled by a licensed and certified hazardous waste disposal company[1]. Your institution's
Environmental Health and Safety (EHS) department can provide a list of approved vendors.

» Documentation: Ensure all required waste disposal documentation is completed accurately,
including the contents of the waste container.
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o Storage Pending Disposal: Store the sealed hazardous waste container in a designated,
secure, and well-ventilated satellite accumulation area until it is collected by the disposal

company.

Disposal Workflow Diagram

The following diagram illustrates the logical workflow for the proper disposal of 1-
chlorododecane.
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Caption: Workflow for the safe disposal of 1-chlorododecane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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